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Compound of Interest

Compound Name: 2-Cyclohexylideneacetic acid

Cat. No.: B074993

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Chemical Waste Management

The disposal of any chemical waste, including 2-Cyclohexylideneacetic acid, is governed by
a hierarchy of controls designed to protect laboratory personnel and the environment. The
foundational principle is that hazardous chemical waste must never be disposed of down the
drain or in regular trash.[1] All chemical waste is regulated at a federal level by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).

This guide is predicated on the understanding that all waste generated will be managed by a
licensed hazardous waste contractor. The procedures outlined below are for the safe collection,
segregation, and temporary storage of 2-Cyclohexylideneacetic acid waste pending pickup
by environmental health and safety (EHS) professionals or a certified disposal company.

Hazard Profile of 2-Cyclohexylideneacetic Acid

While a comprehensive Safety Data Sheet (SDS) for 2-Cyclohexylideneacetic acid is not
readily available in public domains, information from chemical suppliers and databases
indicates the following hazards:

o Skin Irritation (H315): Causes skin irritation.
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e Serious Eye Irritation (H319): Causes serious eye irritation.
e Respiratory Irritation (H335): May cause respiratory irritation.

A closely related compound, Cyclohexylidenecyanoacetic acid, is also classified as harmful if
swallowed (H302).[2] Given these known and potential hazards, it is imperative to handle 2-
Cyclohexylideneacetic acid with appropriate personal protective equipment and within a
controlled environment.

Key Physical and Chemical Properties

Property Value Source
CAS Number 1552-91-6 [3]
Molecular Formula CsH1202 [3]
Molecular Weight 140.18 g/mol [3]
Appearance White to Off-White Solid [3]
Storage 2-8°C Refrigerator [3]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 2-Cyclohexylideneacetic acid for any purpose, including disposal, the

following minimum PPE must be worn:

o Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166. A face shield may be
necessary for larger quantities or when there is a risk of splashing.

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. Always inspect
gloves for tears or punctures before use.

» Body Protection: A lab coat is mandatory. For tasks with a higher risk of exposure, a
chemical-resistant apron or coveralls should be worn.[4]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize the inhalation of dust or vapors.[5] If a fume hood is not
available or if exposure limits are likely to be exceeded, a NIOSH-approved respirator with
an appropriate cartridge for organic vapors and acid gases should be used.

Step-by-Step Disposal Protocol

This protocol details the systematic procedure for the safe collection and storage of 2-
Cyclohexylideneacetic acid waste.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management. Never mix
incompatible wastes.[1]

Solid Waste: Collect solid 2-Cyclohexylideneacetic acid, contaminated personal protective
equipment (e.g., gloves, weighing paper), and any absorbent materials used for spills in a
designated solid waste container.

Liguid Waste: If 2-Cyclohexylideneacetic acid has been dissolved in a solvent, collect this
solution in a separate liquid waste container. Do not mix with other solvent waste streams
unless you have confirmed compatibility.

Incompatible Materials: As a carboxylic acid, 2-Cyclohexylideneacetic acid is incompatible
with bases, oxidizing agents, and reducing agents. Keep it segregated from these chemical
classes.

Step 2: Waste Container Selection and Labeling

The integrity of your waste containment is critical to preventing leaks and ensuring safe
handling.

o Container Material: Use a container that is compatible with acidic waste. High-density
polyethylene (HDPE) or glass containers are generally suitable.[6] For acidic waste, plastic is
often preferred to avoid any potential reaction with metal ions that might be present in some
glass formulations.
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o Labeling: All waste containers must be clearly and accurately labeled. The label should
include:

o The words "Hazardous Waste"

o

The full chemical name: "2-Cyclohexylideneacetic acid" (no abbreviations)

[¢]

The approximate concentration and quantity of the waste

The date the waste was first added to the container

o

[e]

The relevant hazard warnings (e.g., "Corrosive," "Irritant")

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)

Designate a specific area within the laboratory for the temporary storage of hazardous waste.
This is known as a Satellite Accumulation Area (SAA).[7]

o Location: The SAA should be at or near the point of waste generation and under the control
of the laboratory personnel.[7]

e Secondary Containment: Place all liquid waste containers in a secondary containment bin or
tray that can hold the entire volume of the largest container.

o Container Closure: Keep waste containers securely closed at all times, except when adding
waste.[1]

Step 4: Arranging for Disposal

Once a waste container is full or has been in the SAA for an extended period (check your
institution's specific guidelines, but generally no longer than one year for partially filled
containers), arrange for its removal by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor.[7]

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[8]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

o Spill Cleanup: For small spills of solid material, carefully sweep it up, avoiding dust
generation, and place it in the designated solid waste container. For liquid spills, use an inert
absorbent material (e.g., vermiculite, sand) to contain the spill, then collect the absorbed
material into a suitable waste container. For large spills, evacuate the area and contact your
institution's EHS department.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclohexylideneacetic acid waste.
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Disposal Workflow for 2-Cyclohexylideneacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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